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Compound of Interest

Compound Name: 1-Chlorohexadecane

Cat. No.: B1210310

An In-depth Technical Guide to the Physical Properties of 1-Chlorohexadecane

This technical guide provides a comprehensive overview of the core physical properties of 1-
Chlorohexadecane (CAS No. 4860-03-1), a long-chain alkyl halide. The information is tailored
for researchers, scientists, and professionals in drug development who may utilize this
compound in organic synthesis and materials science. This document summarizes key
guantitative data, outlines detailed experimental protocols for property determination, and
presents logical workflows through diagrams.

Core Physical Properties

1-Chlorohexadecane, also known as cetyl chloride, is a colorless to slightly yellowish liquid at
room temperature.[1][2] It is a halogenated organic compound with the molecular formula
C16H33CL.[1] Its hydrophobic nature makes it insoluble in water but soluble in organic solvents
like alcohol and ether.[2][3]

Data Presentation

The physical properties of 1-Chlorohexadecane are summarized in the table below. The
presented values are compiled from various sources and represent a range of experimentally
determined and reported data.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1210310?utm_src=pdf-interest
https://www.benchchem.com/product/b1210310?utm_src=pdf-body
https://www.benchchem.com/product/b1210310?utm_src=pdf-body
https://www.benchchem.com/product/b1210310?utm_src=pdf-body
https://www.benchchem.com/product/b1210310?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/4860-03-1.html
https://cymitquimica.com/cas/4860-03-1/
https://wap.guidechem.com/dictionary/en/4860-03-1.html
https://cymitquimica.com/cas/4860-03-1/
https://www.chembk.com/en/chem/Hexadecane,1-chloro-
https://www.benchchem.com/product/b1210310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions Citations
Melting Point 8-14°C (lit.) [3114]
8°C [1][5][6]

Freezing Point 17.9 °C [31[7]

Boiling Point 322 °C at 760 mmHg [11[3]1[5][6]
321.8+5.0°C at 760 mmHg [7]

149 °C at 1 mmHg [31[4]

Density 0.865 g/mL at 25 °C (lit.) [3]1[4]
0.86 g/mL [5]

0.860 g/mL [6]

~0.9 £ 0.1 g/cm?3 [7]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting point,
boiling point, and density of long-chain haloalkanes like 1-Chlorohexadecane.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For pure crystalline compounds, this transition occurs over a narrow temperature
range. The presence of impurities typically depresses and broadens the melting point range.[8]

[©]
Methodology: Capillary Method using a Melting Point Apparatus

o Sample Preparation: A small amount of solid 1-Chlorohexadecane is finely powdered. The
open end of a glass capillary tube is pressed into the powder. The tube is then inverted and
tapped gently to pack the solid into the sealed end, aiming for a sample height of 2-3 mm.
[10][11]
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o Apparatus Setup: The capillary tube is placed into the heating block of a melting point
apparatus (e.g., a Mel-Temp or similar device).[3][10]

» Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, especially when approaching the expected melting point.[8] The sample is
observed through a magnifying lens.

o Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears and the temperature at which the entire sample becomes a clear liquid. This
range is reported as the melting point.[8][12]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

o Apparatus Setup: A distillation flask is filled with 1-Chlorohexadecane to about two-thirds of
its volume. A thermometer is positioned in the neck of the flask, with the top of the bulb level
with the side arm leading to the condenser. The flask is connected to a condenser, which is
in turn connected to a receiving flask.

» Heating: The distillation flask is heated gently. As the liquid boils, the vapor rises and
surrounds the thermometer bulb before passing into the condenser.

o Temperature Reading: The temperature is recorded when it becomes constant. This stable
temperature, where there is an equilibrium between the liquid and vapor phases, is the
boiling point.

o Pressure Correction: The atmospheric pressure is recorded. If the determination is not
performed at standard pressure (760 mmHg), a correction may be necessary, especially for
significant deviations. For long-chain alkyl halides, boiling points are often determined under
reduced pressure to prevent decomposition.[13]

Density Determination

Density is the mass of a substance per unit volume.
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Methodology: Pycnometer Method

o Pycnometer Calibration: A clean, dry pycnometer (a small glass flask of a known volume) is
weighed accurately (m1). It is then filled with distilled water of a known temperature, and the
excess is removed. The filled pycnometer is weighed again (m2). The volume of the
pycnometer can be calculated using the density of water at that temperature.

o Sample Measurement: The pycnometer is emptied, dried, and filled with 1-
Chlorohexadecane. It is then weighed (m3).

o Calculation: The mass of the 1-Chlorohexadecane is (m3 - m1). The density is calculated
by dividing the mass of the liquid by the volume of the pycnometer. The temperature at which
the measurement is taken should be recorded as density is temperature-dependent.

Visualizations

The following diagrams illustrate the experimental workflows and the relationships between
molecular structure and physical properties for haloalkanes.
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Data Recording

Sample Preparation Measurement Record T_final (Completely Liquid)

Report Melting Point Range.

Obtain Solid Sample Powder the Sample Pack into Capillary Tube Place in Apparatus Heat Slowly (1-2 °C/min) Observe for Melting I

Record T_initial (First Droplet)

Data Recording

Apply Pressure Correction if Needed

Record Atmospheric Pressure

Apparatus Setup Heating & Equilibration

Fill Distilation Flask Position Thermometer —l Gently Heat the Flask Vapor Rises to Thermometer Achieve Liquid-Vapor Equilibrium g

Record Constant Temperature.

Molecular Factors

Branching Molecular Weight Halogen Atom (F, ClI, Br, I) Carbon Chain Length

decreases (increases increases (down group) increases\decreases (down group)

Intgrmolecular Forces

Van der Waals Forces Dipole-Dipole Interactions increases increases (down group)

\increases increases \increases
\ Phﬁ?@‘llﬁoperties ‘}

Melting Point Boiling Point Density

decreases slightly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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